molecular formula C14H17NO3 B13459627 6-Cbz-1-oxa-6-azaspiro[3.4]octane

6-Cbz-1-oxa-6-azaspiro[3.4]octane

Cat. No.: B13459627
M. Wt: 247.29 g/mol
InChI Key: SZZCOVDQFVKIFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Cbz-1-oxa-6-azaspiro[3.4]octane is a spirocyclic compound featuring a carbobenzyloxy (Cbz) protecting group at the 6-position, an oxygen atom (oxa) at the 1-position, and a nitrogen atom (aza) at the 6-position within a fused [3.4] ring system. Its molecular formula is C₁₄H₁₈N₂O₂, with a molecular weight of 246.30 g/mol. The Cbz group enhances stability during synthetic processes, while the spirocyclic framework contributes to conformational rigidity, a desirable trait in drug design for improving target binding .

Properties

Molecular Formula

C14H17NO3

Molecular Weight

247.29 g/mol

IUPAC Name

benzyl 1-oxa-7-azaspiro[3.4]octane-7-carboxylate

InChI

InChI=1S/C14H17NO3/c16-13(17-10-12-4-2-1-3-5-12)15-8-6-14(11-15)7-9-18-14/h1-5H,6-11H2

InChI Key

SZZCOVDQFVKIFM-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC12CCO2)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Preparation Methods

The synthesis of 6-Cbz-1-oxa-6-azaspiro[3.4]octane typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the cyclization of a precursor molecule that contains both oxygen and nitrogen atoms. The reaction conditions often include the use of a base and a solvent to facilitate the cyclization process. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

6-Cbz-1-oxa-6-azaspiro[3.4]octane can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

6-Cbz-1-oxa-6-azaspiro[3.4]octane has several applications in scientific research:

Mechanism of Action

The mechanism of action of 6-Cbz-1-oxa-6-azaspiro[3.4]octane involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Analogs

The following table highlights key structural analogs and their distinguishing features:

Compound Name CAS Number Molecular Formula Key Substituents Purity & Availability
6-Cbz-1-oxa-6-azaspiro[3.4]octane 1419101-13-5 C₁₄H₁₈N₂O₂ Cbz at 6-position ≥98% purity; limited commercial stock
1-Oxa-6-azaspiro[3.4]octane hemioxalate 1408074-51-0 C₈H₁₃NO₅ Hemioxalate salt, no Cbz 97% purity; available from Chongqing Chemdad
2-Benzyl-2,6-diazaspiro[3.4]octan-7-one 1313369-60-6 C₁₃H₁₇NO Benzyl and ketone groups 95% purity; J&K Scientific
2-Boc-2,6-diazaspiro[3.4]octane AS18208 C₁₂H₂₂N₂O₂ Boc protecting group 250 mg/$110; Ambeed
tert-Butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate 203661-71-6 C₁₃H₂₁NO₃ Boc and ketone groups 94% structural similarity

Key Observations :

  • Protecting Groups : The Cbz group in 6-Cbz-1-oxa-6-azaspiro[3.4]octane offers orthogonal deprotection compared to Boc (tert-butoxycarbonyl) or benzyl groups, making it versatile in multi-step syntheses .
  • Rigidity vs.

Pharmacological Activity

  • EGFR Inhibition: Substitution of 2-oxa-6-azaspiro[3.4]octane into 4-anilinoquinazoline derivatives demonstrated enhanced EGFR inhibitory activity (IC₅₀ < 10 nM) in lung cancer cell lines (HCC827, A549) compared to non-spiro analogs .
  • Solubility and Bioavailability : The hemioxalate salt of 1-oxa-6-azaspiro[3.4]octane improves aqueous solubility (logP = -0.5) compared to the neutral Cbz variant (logP ≈ 2.1), which may limit in vivo efficacy without formulation optimization .

Biological Activity

6-Cbz-1-oxa-6-azaspiro[3.4]octane is a heterocyclic compound characterized by its unique spiro structure, which includes both nitrogen and oxygen atoms within a bicyclic framework. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including enzyme inhibition and receptor binding. The following sections will explore the synthesis, biological activity, and potential applications of this compound.

The molecular formula of 6-Cbz-1-oxa-6-azaspiro[3.4]octane is C11H14N2O2C_{11}H_{14}N_{2}O_{2}, with a molecular weight of 206.24 g/mol. The compound features a spirocyclic structure that enhances its reactivity and interaction with biological targets.

PropertyDescription
Molecular FormulaC11H14N2O2C_{11}H_{14}N_{2}O_{2}
Molecular Weight206.24 g/mol
StructureSpirocyclic with nitrogen and oxygen

Synthesis

The synthesis of 6-Cbz-1-oxa-6-azaspiro[3.4]octane typically involves several steps, including the annulation of cyclopentane and oxetane rings. Various synthetic routes have been developed to optimize yield and purity, often utilizing large-scale chemical reactors to control reaction conditions effectively.

Biological Activity

Research indicates that 6-Cbz-1-oxa-6-azaspiro[3.4]octane exhibits several biological activities:

1. Enzyme Inhibition:
Studies have shown that this compound can inhibit specific enzymes, potentially modulating biochemical pathways critical in various diseases.

2. Receptor Binding:
The compound has been investigated for its ability to bind to certain receptors, which may lead to therapeutic applications in treating neurological disorders.

3. Antimicrobial Properties:
Preliminary studies suggest that derivatives of 6-Cbz-1-oxa-6-azaspiro[3.4]octane exhibit antimicrobial activity, making them candidates for further development in combating bacterial infections.

Case Studies

Several case studies highlight the biological relevance of this compound:

Case Study 1: Antitumor Activity
A study explored the antitumor properties of spirocyclic compounds similar to 6-Cbz-1-oxa-6-azaspiro[3.4]octane, demonstrating significant cytotoxic effects against various cancer cell lines .

Case Study 2: Neurological Disorders
Research into related compounds has shown promise in treating conditions such as Alzheimer’s disease by acting as agonists for muscarinic receptors . This suggests potential applications for 6-Cbz-1-oxa-6-azaspiro[3.4]octane in neuropharmacology.

The mechanism of action for 6-Cbz-1-oxa-6-azaspiro[3.4]octane likely involves its interaction with specific molecular targets, including enzymes and receptors involved in neurotransmission and metabolic pathways. This interaction may lead to modulation of physiological processes relevant to disease states.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.